Cas no 37098-76-3 (Benzoic acid, 5-[[[2-(4-chlorophenyl)ethyl]amino]sulfonyl]-2-fluoro-)

• Product Name: Benzoic acid, 5-[[[2-(4-chlorophenyl)ethyl]amino]sulfonyl]-2-fluoro-
• CAS No: 37098-76-3
• MF: C₁₅H₁₃ClFNO₄S
• MW: 357.784425497055
• CID: 1481125
• PubChem ID: 45414691
• Update Time: 2025-04-21

Benzoic acid, 5-[[[2-(4-chlorophenyl)ethyl]amino]sulfonyl]-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-[[[2-(4-chlorophenyl)ethyl]amino]sulfonyl]-2-fluoro-
• 37098-76-3
• 5-[[[2-(4-Chlorophenyl)ethyl]amino]sulfonyl]-2-fluorobenzoic acid
• DTXSID701169181

• Inchi： 1S/C15H13ClFNO4S/c16-11-3-1-10(2-4-11)7-8-18-23(21,22)12-5-6-14(17)13(9-12)15(19)20/h1-6,9,18H,7-8H2,(H,19,20)
• InChI Key： OJJDOVNSTANVDH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCNS(C1C=CC(=C(C(=O)O)C=1)F)(=O)=O

Computed Properties

• Exact Mass: 357.02389
• Monoisotopic Mass: 357.0237849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• PSA: 83.47